2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-5-12(13(7-9)15(17)18)11-4-6-14(16)10(2)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key: DUAZEZNNPOGNPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)F)C)C(=O)O
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID10689305
• Molecular Weight: 244.26 g/mol
• CAS No.: 1261926-13-9

Description

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid is an organic compound that belongs to the class of benzoic acids. This compound is characterized by the presence of a fluorine atom and a methyl group attached to the phenyl ring, which imparts unique chemical properties. It is commonly used in various chemical reactions and has applications in scientific research, particularly in the fields of chemistry and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid typically involves the use of Suzuki-Miyaura coupling reactions. This method is widely applied due to its mild reaction conditions and high functional group tolerance . The general procedure involves the reaction of 4-fluoro-3-methylphenylboronic acid with 5-methylbenzoic acid in the presence of a palladium catalyst and a base . The reaction is usually carried out in an organic solvent such as toluene or ethanol at elevated temperatures.

Industrial Production Methods

Industrial production of 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: The fluorine atom and methyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it valuable in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on various biological pathways.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid involves its interaction with specific molecular targets. The fluorine atom and methyl groups play a crucial role in its binding affinity and selectivity towards these targets. The compound can modulate various biochemical pathways by inhibiting or activating specific enzymes and receptors. Detailed studies on its molecular interactions are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-3-methylphenylboronic acid
• 4-Fluoro-3-methoxyphenylboronic acid
• 3-Formylphenylboronic acid
• 4-Formylphenylboronic acid

Uniqueness

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid is unique due to the specific arrangement of its functional groups, which imparts distinct chemical properties. The presence of both a fluorine atom and a methyl group on the phenyl ring enhances its reactivity and selectivity in various chemical reactions. This makes it a valuable compound in synthetic chemistry and research applications.